molecular formula C11H21N3O B8545988 (1-Methylpiperidin-2-yl)piperazin-1-ylmethanone

(1-Methylpiperidin-2-yl)piperazin-1-ylmethanone

Cat. No. B8545988
M. Wt: 211.30 g/mol
InChI Key: DNRLBBKOIZVIDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(1-Methylpiperidin-2-yl)piperazin-1-ylmethanone is a useful research compound. Its molecular formula is C11H21N3O and its molecular weight is 211.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H21N3O

Molecular Weight

211.30 g/mol

IUPAC Name

(1-methylpiperidin-2-yl)-piperazin-1-ylmethanone

InChI

InChI=1S/C11H21N3O/c1-13-7-3-2-4-10(13)11(15)14-8-5-12-6-9-14/h10,12H,2-9H2,1H3

InChI Key

DNRLBBKOIZVIDJ-UHFFFAOYSA-N

Canonical SMILES

CN1CCCCC1C(=O)N2CCNCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

2 ml of TFA are added to a solution of 0.84 g of the compound obtained in step 5.3, in 2 ml of DCM. The medium is stirred at AT for 6 h. The medium is evaporated, taken up several times in DCM, and evaporated so as to entrain the TFA. The medium is taken up in DCM and then treated with a 10% NH4OH solution. The organic phase is dried over MgSO4 and then evaporated, to give 0.15 g of the expected product.
Name
Quantity
2 mL
Type
reactant
Reaction Step One
Name
compound
Quantity
0.84 g
Type
reactant
Reaction Step One
Name
Quantity
2 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.